Cas no 161105-54-0 (3-Amino-butyric acid tert-butyl ester)

3-Amino-butyric acid tert-butyl ester structure

161105-54-0 structure

Product Name:3-Amino-butyric acid tert-butyl ester

CAS No:161105-54-0

Molecular Formula:C₈H₁₇NO₂

Molecular Weight:159.22608

MDL:MFCD00798294

CID:157627

PubChem ID:7021083

3-Amino-butyric acid tert-butyl ester Properties

Names and Identifiers

- (S)-tert-Butyl 3-aminobutanoate
- 3-AMINO-BUTYRIC ACID TERT-BUTYL ESTER
- Butanoic acid,3-amino-, 1,1-dimethylethyl ester, (3S)-
- tert-Butyl (3S)-3-aminobutanoate
- tButyl-(3S)-3-aminobutanoate
- (S)-1,1-DIMETHYLETHYL 3-AMINOBUTANOATE
- tert-Butyl-(3S)-3-amino-3-butanoate hydrochloride
- tert-Butyl (3S)-3-aminobutanoate,95%
- 161105-54-0
- MFCD00798294
- BFFNZGWJTHWUMY-LURJTMIESA-N
- EN300-2053049
- (S)-tert-Butyl3-aminobutanoate
- tert-butyl (3S)-3-aminobutanoate
- Butanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3S)-
- TERT-BUTYL-(3S)-3-AMINOBUTANOATE
- SCHEMBL318355
- tert-butyl (S)-3-aminobutyrate
- AKOS017343727
- TERT-BUTYL(3S)-3-AMINOBUTANOATE
- 1,1-dimethylethyl (3S)-3-aminobutanoate
- 1,1-dimethylethyl(35)-3-aminobutanoate
- tert-butyl (S)-3-aminobutanoate
- 3-amino-butyric acid tert-butyl ester
- G50842
- DB-328169
- TERT-BUTYL (3S)-3-AMINOBUTANOATE
- +Expand
- MDL： MFCD00798294
- InChIKey： BFFNZGWJTHWUMY-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H17NO2/c1-6(9)5-7(10)11-8(2,3)4/h6H,5,9H2,1-4H3
- SMILES： NC(C)CC(OC(C)(C)C)=O

Computed Properties

Exact Mass: 159.12600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 160.133754
Heavy Atom Count: 19
Complexity: 316
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Surface Charge: 0
Topological Polar Surface Area: 75.6

Experimental Properties

LogP: 1.76570
PSA: 52.32000
Refractive Index: 1.423-1.427
Boiling Point: 207.1°Cat760mmHg
Flash Point: 76.9°C
Color/Form: White solid
Solubility: Not available
Density: g/cm3

3-Amino-butyric acid tert-butyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001SN0-100mg	Butanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3S)-	161105-54-0	95%	100mg	$180.00	2024-06-20
A2B Chem LLC	AA82972-100mg	Butanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3S)-	161105-54-0	95%	100mg	$255.00	2024-04-20
Aaron	AR001SVC-100mg	Butanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3S)-	161105-54-0	95%	100mg	$198.00
abcr	AB166297-1 g	tert-Butyl-(3S)-3-aminobutanoate; .	161105-54-0		1g	€284.00	2023-02-23
Ambeed	A627427-50mg	(S)-tert-Butyl 3-aminobutanoate	161105-54-0	95%	50mg	$106.0
Chemenu	CM367380-100mg	(S)-tert-Butyl 3-aminobutanoate	161105-54-0	95%+	100mg	$144	2023-02-02
Enamine	EN300-2053049-0.05g	tert-butyl (3S)-3-aminobutanoate	161105-54-0		0.05g	$210.0	2023-09-16
TRC	A634213-10mg	3-Amino-butyric acid tert-butyl ester	161105-54-0		10mg	$ 45.00
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTV706-100mg	tert-butyl (3S)-3-aminobutanoate	161105-54-0	95%	100mg	￥1419.0

3-Amino-butyric acid tert-butyl ester Synthesis

3-Amino-butyric acid tert-butyl ester Related Literature

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161105-54-0 (3-Amino-butyric acid tert-butyl ester) Related Products

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:161105-54-0)3-Amino-butyric acid tert-butyl ester

Purity:99%/99%

Quantity:100mg/250mg

Price($):162.0/275.0